Cas no 1250632-34-8 (2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine)

• Product Name: 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine
• CAS No: 1250632-34-8
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 5167864
• PubChem ID: 54592851
• Update Time: 2025-06-11

2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine

• Inchi： 1S/C11H16ClNS/c1-8(2)14-11(7-13)9-4-3-5-10(12)6-9/h3-6,8,11H,7,13H2,1-2H3
• InChI Key： GWFDHJPBUJHSOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN)SC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3

Additional information on 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine

Comprehensive Overview of 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine (CAS No. 1250632-34-8)

The compound 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine (CAS No. 1250632-34-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 3-chlorophenyl group and a propan-2-ylsulfanyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in CAS No. 1250632-34-8 is its role in the development of novel therapeutic agents. The presence of the chlorophenyl group enhances its binding affinity to certain biological targets, while the sulfanyl functionality offers opportunities for further chemical modifications. This dual functionality makes it a versatile building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and receptor modulators.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biopharmaceuticals. 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine aligns with this trend, as it can be tailored to meet specific research needs. Its synthesis often involves multi-step organic reactions, including nucleophilic substitution and reductive amination, which are well-documented in peer-reviewed literature.

From an industrial perspective, the scalability of producing CAS No. 1250632-34-8 is a critical factor. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals in the field. The compound’s stability under various conditions also makes it suitable for long-term storage and global distribution.

Another area of interest is the compound’s potential role in neurological research. Preliminary studies suggest that derivatives of 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine may interact with neurotransmitter systems, though further validation is required. This has sparked discussions in online forums and academic circles, particularly among researchers exploring central nervous system (CNS) disorders.

For those seeking technical data on CAS No. 1250632-34-8, resources such as spectroscopic analysis (NMR, IR, MS) and chromatographic purity reports are often requested. Suppliers and contract research organizations (CROs) typically provide these details to ensure transparency and compliance with quality standards. Additionally, the compound’s solubility and partition coefficient (LogP) are frequently queried, as they influence its applicability in formulation development.

In summary, 2-(3-Chlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-amine (CAS No. 1250632-34-8) represents a promising candidate for diverse scientific applications. Its structural features, combined with the evolving needs of drug discovery and material science, position it as a compound of enduring relevance. As research continues, its full potential in addressing unmet medical needs and industrial challenges will likely become even more apparent.